Cas no 2034253-56-8 (2-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine)

• Product Name: 2-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine
• CAS No: 2034253-56-8
• MF: C₁₄H₁₅N₃O₄
• MW: 289.2866
• CID: 5348336
• Update Time: 2025-06-24

2-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• furan-2-yl-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]methanone
• furan-2-yl(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)methanone
• 2-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine

• Inchi： 1S/C14H15N3O4/c1-19-12-13(16-6-5-15-12)21-10-4-7-17(9-10)14(18)11-3-2-8-20-11/h2-3,5-6,8,10H,4,7,9H2,1H3
• InChI Key： XIVDMJDWIYAVEN-UHFFFAOYSA-N
• SMILES： O(C1C(=NC([H])=C([H])N=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(C2=C([H])C([H])=C([H])O2)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 1.1
• Topological Polar Surface Area: 77.7

Additional information on 2-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine

Introduction to Compound with CAS No. 2034253-56-8 and Product Name: 2-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine

The compound with the CAS number 2034253-56-8 and the product name 2-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of functional groups such as the furan-2-carbonyl moiety and the methoxypyrazine ring suggests a high degree of chemical complexity, which is often associated with compounds exhibiting novel biological activities.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways involved in various diseases. The pyrrolidinyl and methoxypyrazine components of this compound are particularly noteworthy, as they have been identified as key structural motifs in several bioactive molecules. For instance, pyrrolidine derivatives are known for their role in central nervous system (CNS) drugs, while methoxypyrazines have shown promise in anti-inflammatory and anticancer applications. The combination of these motifs in 2-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine could potentially lead to the discovery of new therapeutic agents.

One of the most compelling aspects of this compound is its potential to interact with multiple targets within biological systems. The furan-2-carbonyl group, in particular, has been studied for its ability to influence enzyme activity and receptor binding. This feature makes it an attractive scaffold for designing molecules that can selectively inhibit or activate specific biological processes. Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs), and compounds like 2-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine are being explored to understand these relationships better.

The synthesis of this compound involves a series of sophisticated chemical transformations that highlight the expertise required in modern pharmaceutical chemistry. The introduction of the 1-(furan-2-carbonyl)pyrrolidin-3-yl moiety into the methoxypyrazine backbone necessitates precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have made it possible to construct complex molecules like this one more efficiently than ever before. These advancements are not only improving the accessibility of such compounds but also enabling researchers to explore their potential applications more rapidly.

Recent studies have begun to uncover the biological significance of compounds containing both pyrrolidine and pyrazine rings. For example, derivatives of these structures have been found to exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders. The specific arrangement of functional groups in 2-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine may confer unique properties that make it a valuable tool for studying these enzymes' mechanisms. By understanding how this compound interacts with biological targets, scientists can gain insights into potential therapeutic strategies.

The pharmacokinetic properties of this compound are also under investigation, as they play a crucial role in determining its efficacy and safety profile. Factors such as solubility, stability, and metabolic clearance must be carefully considered when evaluating a new drug candidate. Computational modeling techniques have become indispensable in predicting these properties before extensive experimental testing is conducted. By leveraging these tools, researchers can optimize the design of 2-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine to enhance its pharmacokinetic profile.

In conclusion, the compound with CAS number 2034253-56-8 and product name 2-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine represents a promising candidate for further exploration in pharmaceutical research. Its complex molecular architecture and unique functional groups position it as a potential lead molecule for developing new treatments against various diseases. As our understanding of structure-biology relationships continues to evolve, compounds like this one will undoubtedly play a critical role in advancing therapeutic innovation.